2-[(2,4-Dichlorobenzyl)sulfanyl]-4-(3,4-dichlorophenoxy)-5-methoxypyrimidine

• IUPAC Name: 4-(3,4-dichlorophenoxy)-2-[(2,4-dichlorophenyl)methylsulfanyl]-5-methoxypyrimidine
• InChI: InChI=1S/C18H12Cl4N2O2S/c1-25-16-8-23-18(27-9-10-2-3-11(19)6-14(10)21)24-17(16)26-12-4-5-13(20)15(22)7-12/h2-8H,9H2,1H3
• InChI Key: RKRJMVTUXJBBBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1OC2=CC(=C(C=C2)Cl)Cl)SCC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H12Cl4N2O2S
• Molecular Weight: 462.2 g/mol

Description

2-[(2,4-Dichlorobenzyl)sulfanyl]-4-(3,4-dichlorophenoxy)-5-methoxypyrimidine, also known as DCBP, is a synthetic pyrimidine compound with a broad range of applications in scientific research. It has been used to study the effects of different drugs on the body, as well as to explore and understand the biochemical and physiological processes of the body. DCBP has also been used to study the mechanism of action of drugs, and to assess the advantages and limitations of laboratory experiments.

Scientific Research Applications

2-[(2,4-Dichlorobenzyl)sulfanyl]-4-(3,4-dichlorophenoxy)-5-methoxypyrimidine has been used in scientific research for a variety of purposes. It has been used to study the effects of different drugs on the body, as well as to explore and understand the biochemical and physiological processes of the body. This compound has also been used to study the mechanism of action of drugs, and to assess the advantages and limitations of laboratory experiments. Additionally, this compound has been used in research to study the effects of different concentrations of this compound on the body, as well as to explore the potential therapeutic benefits of this compound.

Mechanism of Action

The mechanism of action of 2-[(2,4-Dichlorobenzyl)sulfanyl]-4-(3,4-dichlorophenoxy)-5-methoxypyrimidine is not yet fully understood. However, it is believed that this compound binds to certain receptor sites in the body and modulates the activity of those receptors. This modulation of receptor activity is thought to be responsible for the biochemical and physiological effects of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, research has shown that this compound has an inhibitory effect on certain enzymes in the body, which may be responsible for its effects on the body. Additionally, this compound has been shown to have an anti-inflammatory effect, as well as an analgesic effect.

Advantages and Limitations for Lab Experiments

2-[(2,4-Dichlorobenzyl)sulfanyl]-4-(3,4-dichlorophenoxy)-5-methoxypyrimidine has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a wide range of applications in research. Additionally, this compound has been shown to have a low toxicity profile, making it safe for use in laboratory experiments. However, there are also some limitations to using this compound in laboratory experiments. For example, the mechanism of action of this compound is not yet fully understood, which can make it difficult to accurately assess the effects of this compound on the body. Additionally, the effects of this compound on the body can vary depending on the concentration of this compound used, making it difficult to accurately assess the effects of this compound in laboratory experiments.

Future Directions

For research on 2-[(2,4-Dichlorobenzyl)sulfanyl]-4-(3,4-dichlorophenoxy)-5-methoxypyrimidine include further exploration of its mechanism of action, further study of its effects on the body, and investigation of potential therapeutic benefits of this compound. Additionally, further research is needed to explore the potential advantages and limitations of using this compound in laboratory experiments, as well as the potential side effects of this compound. Finally, further research is needed to explore the potential uses of this compound in drug development and delivery.

Synthesis Methods

2-[(2,4-Dichlorobenzyl)sulfanyl]-4-(3,4-dichlorophenoxy)-5-methoxypyrimidine is synthesized through a two-step process. The first step involves the reaction of 2,4-dichlorobenzyl sulfide with 3,4-dichlorophenol in a 1:1 ratio in the presence of sodium hydroxide. This reaction yields the intermediate product, 4-(3,4-dichlorophenoxy)-2-[(2,4-dichlorobenzyl)sulfanyl]-5-methoxypyrimidine. The second step involves the reaction of this intermediate product with sodium hydroxide to yield the final product, this compound.